Cas no 54723-19-2 (Hexanoic acid, 5-oxo-,butyl ester)

• Product Name: Hexanoic acid, 5-oxo-,butyl ester
• CAS No: 54723-19-2
• MF: C₁₀H₁₈O₃
• MW: 186.248123645782
• CID: 374889
• PubChem ID: 108622
• Update Time: 2025-04-19

Hexanoic acid, 5-oxo-,butyl ester Chemical and Physical Properties

Names and Identifiers

• Hexanoic acid, 5-oxo-,butyl ester
• butyl 5-oxohexanoate
• 5-Oxohexanoic acid butyl ester
• NS00033185
• YAE66YGF7Y
• SCHEMBL8437274
• Hexanoic acid, 5-oxo-, butyl ester
• 54723-19-2
• DTXSID2068975
• EINECS 259-305-4

• Inchi： 1S/C10H18O3/c1-3-4-8-13-10(12)7-5-6-9(2)11/h3-8H2,1-2H3
• InChI Key： HCXCVKYQWKDKOS-UHFFFAOYSA-N
• SMILES： O(C(CCCC(C)=O)=O)CCCC

Computed Properties

• Exact Mass: 186.12564
• Monoisotopic Mass: 186.125594432g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 8
• Complexity: 164
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.3
• Topological Polar Surface Area: 43.4Ų

Experimental Properties

• PSA: 43.37